Cas no 268214-02-4 (L-Valine,L-asparaginyl-L-threonyl-L-leucyl-L-lysyl-L-threonyl-L-prolyl-L-arginyl-)

• Product name: L-Valine,L-asparaginyl-L-threonyl-L-leucyl-L-lysyl-L-threonyl-L-prolyl-L-arginyl-
• CAS No: 268214-02-4
• MF: C₄₀H₇₃N₁₃O₁₂
• MW: 928.087528944016
• CID: 1428806

L-Valine,L-asparaginyl-L-threonyl-L-leucyl-L-lysyl-L-threonyl-L-prolyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-asparaginyl-L-threonyl-L-leucyl-L-lysyl-L-threonyl-L-prolyl-L-arginyl-
• L-Valine, L-asparaginyl-L-threonyl-L-leucyl-L-lysyl-L-threonyl-L-prolyl-L-arginyl-

• Inchi： 1S/C40H73N13O12/c1-19(2)17-26(49-37(62)30(21(5)54)51-32(57)23(42)18-28(43)56)35(60)47-24(11-7-8-14-41)34(59)52-31(22(6)55)38(63)53-16-10-13-27(53)36(61)48-25(12-9-15-46-40(44)45)33(58)50-29(20(3)4)39(64)65/h19-27,29-31,54-55H,7-18,41-42H2,1-6H3,(H2,43,56)(H,47,60)(H,48,61)(H,49,62)(H,50,58)(H,51,57)(H,52,59)(H,64,65)(H4,44,45,46)/t21-,22-,23+,24+,25+,26+,27+,29+,30+,31+/m1/s1
• InChI Key： XASPMELTLSQNNC-KUMKLTPFSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 927.55069

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• PSA: 429.7
• pka: 3.35±0.10(Predicted)